Cas no 2580201-04-1 (3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid)

• Product name: 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid
• CAS No: 2580201-04-1
• MF: C₁₃H₁₆ClNO₅
• MW: 301.722843170166
• CID: 5660395
• PubChem ID: 165886466

3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-2-chloro-5-methoxybenzoic acid
• 2580201-04-1
• EN300-27731984
• 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid

• Inchi： 1S/C13H16ClNO5/c1-13(2,3)20-12(18)15-9-6-7(19-4)5-8(10(9)14)11(16)17/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： DTWPEHZHLRAVDD-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 301.0717003g/mol
• Monoisotopic Mass: 301.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų
• XLogP3: 2.6

Additional information on 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid

Comprehensive Guide to 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid (CAS No. 2580201-04-1)

3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid (CAS No. 2580201-04-1) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoic acid derivatives, featuring a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a chloro substituent, and a methoxy group. Its molecular structure makes it a valuable intermediate in the development of drug candidates and biologically active molecules.

The Boc-protected amino acid moiety in 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid is particularly noteworthy, as it enhances the compound's stability during peptide synthesis and other organic reactions. Researchers often utilize this compound in medicinal chemistry to design novel therapeutic agents, especially those targeting central nervous system (CNS) disorders and inflammatory diseases. Its chloro and methoxy substituents further contribute to its reactivity, enabling diverse chemical modifications.

One of the trending topics in pharmaceutical research is the development of small-molecule inhibitors for protein-protein interactions. 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid has garnered attention as a potential building block for such inhibitors due to its ability to mimic natural amino acids while offering enhanced chemical versatility. This aligns with the growing demand for targeted therapies and precision medicine, which are among the most searched topics in AI-driven drug discovery platforms.

In addition to its pharmaceutical applications, 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid is also explored in material science. Its aromatic core and functional groups make it suitable for designing advanced polymers and supramolecular assemblies. Researchers are investigating its potential in creating smart materials with responsive properties, a hot topic in nanotechnology and sustainable chemistry.

The synthesis of 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. Its CAS No. 2580201-04-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and patent filings. As the demand for custom synthetic intermediates rises, this compound is increasingly available through specialty chemical suppliers catering to research laboratories and industrial R&D.

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In summary, 3-{(tert-butoxy)carbonylamino}-2-chloro-5-methoxybenzoic acid (CAS No. 2580201-04-1) is a versatile chemical intermediate with broad applications in drug development, material science, and organic synthesis. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring innovative therapeutics and functional materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing cutting-edge research across multiple disciplines.